Cas no 1228093-70-6 (2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-)

2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- structure
1228093-70-6 structure
Product name:2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
CAS No:1228093-70-6
MF:C6H5NO3
MW:139.109
CID:4465846
PubChem ID:101544561

2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
    • 1228093-70-6
    • 3-(prop-2-yn-1-yl)oxazolidine-2,5-dione
    • F2147-2645
    • AKOS026715917
    • Inchi: InChI=1S/C6H5NO3/c1-2-3-7-4-5(8)10-6(7)9/h1H,3-4H2
    • InChI Key: APROCNDUGOHCLD-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 139.026943022Da
  • Monoisotopic Mass: 139.026943022Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų
  • XLogP3: -0.2

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